1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C18H14ClFN2O4/c1-26-15-8-3-2-5-11(15)9-21-16(23)17(24)22(18(21)25)10-12-13(19)6-4-7-14(12)20/h2-8H,9-10H2,1H3
• InChI Key: ZSJCSILEIHCDAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C(=O)N(C2=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H14ClFN2O4
• Molecular Weight: 376.8 g/mol
• CAS No.: 341966-91-4

Description

1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]imidazolidine-2,4,5-trione is a useful research compound. Its molecular formula is C18H14ClFN2O4 and its molecular weight is 376.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]imidazolidine-2,4,5-trione is a synthetic compound that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the imidazolidine class and features a unique combination of chloro and methoxy substituents. Its molecular formula is $C_{16}H_{16}ClF$ with a molecular weight of approximately 300.75 g/mol. The structure can be depicted as follows:

$$\text{Structure }\text{C}_{16}\text{H}_{16}\text{ClF}$$

Antifungal Activity

Recent studies have indicated that derivatives of imidazolidine compounds exhibit significant antifungal properties. For instance, related compounds have been tested against various fungal strains, demonstrating varying degrees of efficacy compared to standard antifungal agents like fluconazole.

Compound	Fungal Strain	Inhibition (%)	Comparison with Fluconazole (%)
2e	ATCC-13803	30.37	28.14
2e	ATCC-90030	30.37	27.4
2d	ATCC-16783	26.29	24.44

These results suggest that the compound may possess similar or enhanced antifungal activity compared to established treatments .

Cytotoxicity

In vitro studies have evaluated the cytotoxic effects of various imidazolidine derivatives on human cancer cell lines, including HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer). The cytotoxicity was measured using MTT assays, revealing that certain derivatives exhibit significant cytostatic effects.

The biological activity of imidazolidine derivatives is often attributed to their ability to inhibit specific enzymes or interfere with cellular processes critical for pathogen survival or cancer cell proliferation. The exact mechanism for the compound remains under investigation; however, it is hypothesized that the chloro and methoxy groups play a crucial role in enhancing its interaction with target biomolecules.

Case Studies

• Antifungal Efficacy :
  A study conducted on synthesized imidazolidine derivatives showed that compounds with similar structures to our target compound exhibited notable antifungal activity against Candida species. The study highlighted the importance of structural modifications in enhancing biological activity .
• Cytotoxic Studies :
  Research investigating the cytotoxic properties of related compounds found that specific substitutions on the imidazolidine ring could lead to increased potency against cancer cell lines. These findings suggest a promising avenue for further exploration of our target compound's therapeutic potential .